4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride

• IUPAC Name: 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid;hydrochloride
• InChI: InChI=1S/C8H7F5N2O3.ClH/c9-7(10,8(11,12)13)6(18,3-4(16)17)5-14-1-2-15-5;/h1-2,18H,3H2,(H,14,15)(H,16,17);1H
• InChI Key: OURZGZPGZGIQGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)C(CC(=O)O)(C(C(F)(F)F)(F)F)O.Cl
• Molecular Formula: C8H8ClF5N2O3
• Molecular Weight: 310.60 g/mol

Description

4,4,5,5,5-Pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride (PFHIPP-HC) is a synthetic fluorinated derivative of 4-hydroxy-3-pentenoic acid (HPA). HPA is a naturally occurring metabolite of the essential fatty acid linoleic acid and is found in the human body. PFHIPP-HC has been studied extensively for its potential in various scientific research applications, including drug development, biochemistry, and physiology.

Scientific Research Applications

4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride has been studied extensively for its potential in various scientific research applications. It has been used as a substrate in enzyme assays, as a ligand in receptor binding assays, and as a tool to study the effects of fatty acids on cell membranes. It has also been used to study the effects of fatty acids on gene expression and to investigate the effects of fatty acids on the regulation of metabolic pathways. Additionally, 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride has been used to study the structure and function of proteins involved in metabolic pathways.

Mechanism of Action

The mechanism of action of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride is not completely understood. It is believed to act as a ligand for G-protein coupled receptors, which are involved in the regulation of metabolic pathways. Additionally, it has been suggested that 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride may act as an agonist for the PPARα receptor, which is involved in the regulation of fatty acid metabolism.
Biochemical and Physiological Effects
4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the expression of genes involved in fatty acid metabolism, as well as to modulate the activity of enzymes involved in fatty acid metabolism. Additionally, it has been found to have anti-inflammatory and antioxidant effects, as well as to modulate the activity of the immune system.

Advantages and Limitations for Lab Experiments

The use of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride in scientific research has several advantages. It is a highly efficient and reproducible synthesis method, and it can be used to produce large quantities of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride. Additionally, it is a relatively inexpensive reagent, and it can be stored for long periods of time without degradation. However, there are some limitations to the use of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride in scientific research. It is not a naturally occurring metabolite, and its effects on the body are not completely understood. Additionally, its effects on gene expression and enzyme activity are not completely understood.

Future Directions

The potential of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride in scientific research is still being explored. Future research could focus on the effects of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride on the regulation of metabolic pathways, as well as its effects on gene expression and enzyme activity. Additionally, research could focus on the use of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride in drug development, as well as its potential as an anti-inflammatory and antioxidant agent. Finally, research could focus on the use of 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride in the study of the structure and function of proteins involved in metabolic pathways.

Synthesis Methods

4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride can be synthesized from linoleic acid by a two-step process. First, the linoleic acid is reacted with a hydrohalogenating reagent to produce the halogenated intermediate. This intermediate is then reacted with a strong base such as sodium hydroxide to form 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride. This process has been found to be highly efficient and reproducible, and it can be used to produce 4,4,5,5,5-pentafluoro-3-hydroxy-3-(1H-imidazol-2-yl)pentanoic acid hydrochloride in large quantities.